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Compound of Interest

Compound Name: Fluorosalan

Cat. No.: B108915

Essential Safety and Handling Guide for
Fluorosalan

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling Fluorosalan (CAS No.
4776-06-1) in a laboratory setting. As a compound with limited publicly available safety data, a
cautious and proactive approach to handling is paramount. This document is intended to
supplement, not replace, your institution's established safety protocols and a thorough risk
assessment for your specific procedures.

Chemical and Physical Properties of Fluorosalan

While a comprehensive Safety Data Sheet (SDS) with detailed toxicological data is not readily
available, the following information has been compiled from various chemical suppliers and
databases.
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Property Value Source

CAS Number 4776-06-1 [Multiple Sources]
Chemical Formula C14HsBrz2FsNO:z [Multiple Sources]
Molecular Weight 439.02 g/mol [Multiple Sources]
Appearance Solid powder [1]

Solubility Soluble in DMSO [1]

Primary Use Disinfectant, antibacterial o

agent

Personal Protective Equipment (PPE)

Given that Fluorosalan is a solid powder and its potential for irritation is unknown, a
comprehensive PPE strategy is essential to minimize exposure.

1. Hand Protection:

o Wear nitrile gloves as a minimum. For prolonged handling or when there is a risk of tearing,
consider double-gloving or using thicker, chemical-resistant gloves.

2. Eye and Face Protection:
o Safety glasses with side shields are the minimum requirement.

 When handling larger quantities or if there is a risk of splashing or aerosolization, a face
shield worn over safety goggles is recommended.

3. Body Protection:
o A standard laboratory coat is required.
e Ensure the lab coat is fully buttoned.

o For tasks with a higher risk of contamination, consider a disposable gown.
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. Respiratory Protection:

Handle Fluorosalan in a well-ventilated area, preferably within a certified chemical fume
hood, to avoid inhalation of the powder.

If a fume hood is not available or if weighing out the powder in the open, a NIOSH-approved
respirator with a particulate filter (e.g., N95) is recommended.

Operational Plans: Handling and Storage

General Handling:

Always handle Fluorosalan within a chemical fume hood to control potential dust and
vapors.

Avoid generating dust. Use techniques such as gentle scooping and careful transfer of the
material.

Prepare solutions in the fume hood.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.

Storage:

Store Fluorosalan in a tightly sealed, clearly labeled container.
Keep in a cool, dry, and dark place.[1]

Recommended storage is at O - 4°C for short-term (days to weeks) or -20°C for long-term
(months to years).[1]

Store away from incompatible materials. While specific incompatibilities are not documented,
it is good practice to store it separately from strong oxidizing agents, acids, and bases.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.
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Spill Response:

A logical workflow for responding to a Fluorosalan spill is outlined below.

Fluorosalan Spill Occurs

Alert others in the area

v

Gvacuate the immediate area if necessara

'

Assess the spill
(size, location, risk of exposure)

'

Small, manageable spill?

Don appropriate PPE:
- Double gloves
Large or unmanageable spill - Goggles and face shield
- Lab coat/gown
- Respirator (if powder)

(Contain the spill with absorbent pads or granulea

Contact EH&S and follow institutional procedures

Gently sweep or scoop up the spilled materiaD

v

( Decontaminate the area with a suitable solvent
( er

e.g., ethanol or isopropanol) followed by soap and wat

v

E’Iace all cleanup materials in a sealed, labeled hazardous waste containea

Spill Response Complete
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Click to download full resolution via product page
Caption: Workflow for responding to a Fluorosalan spill.
First Aid Measures:

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
develops or persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

e Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Disposal Plan

All waste containing Fluorosalan, including contaminated PPE and cleanup materials, must be
treated as hazardous waste.

Waste Collection:

e Collect solid waste, including unused Fluorosalan and contaminated materials (e.g., weigh
boats, pipette tips, gloves), in a designated, sealed, and clearly labeled hazardous waste
container.

o Collect liquid waste containing Fluorosalan in a separate, sealed, and clearly labeled
hazardous waste container.

Disposal Procedure:

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
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» Contact your institution's Environmental Health and Safety (EH&S) department for specific
guidance on waste pickup and disposal procedures.

» Do not dispose of Fluorosalan down the drain or in the regular trash.

By adhering to these safety and logistical guidelines, you can minimize the risks associated
with handling Fluorosalan and maintain a safe laboratory environment. Always prioritize safety
and consult with your institution's safety professionals for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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